![molecular formula C15H13N3O4 B5728199 3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide](/img/structure/B5728199.png)
3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide
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Overview
Description
3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide, also known as MNBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. MNBC is a derivative of benzamide, which is a class of organic compounds that has been extensively studied for its biological activities.
Mechanism of Action
3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide exerts its inhibitory effect on enzymes by binding to the active site of the enzyme and preventing the substrate from binding. In the case of CA IX, this compound binds to the zinc ion in the active site of the enzyme, which is essential for its catalytic activity.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, particularly those that overexpress CA IX. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide in lab experiments is its selectivity for certain enzymes, which allows for more targeted inhibition. Additionally, this compound is relatively easy to synthesize and purify. However, one limitation of using this compound is its potential toxicity, which can limit its use in vivo.
Future Directions
There are several potential future directions for research involving 3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide. One area of interest is the development of this compound derivatives with improved selectivity and efficacy. Additionally, this compound could be used in combination with other drugs to enhance their effectiveness. Another potential application of this compound is in the development of diagnostic tools for cancer, as CA IX is a biomarker for many types of cancer.
Synthesis Methods
The synthesis of 3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide involves the reaction of 3-methylbenzenecarboximidamide with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a yellow solid, which can be purified using column chromatography.
Scientific Research Applications
3-methyl-N'-[(4-nitrobenzoyl)oxy]benzenecarboximidamide has been used in various scientific research studies due to its ability to selectively inhibit the activity of certain enzymes. For example, this compound has been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells. This inhibition can lead to a decrease in tumor growth and metastasis.
properties
IUPAC Name |
[(Z)-[amino-(3-methylphenyl)methylidene]amino] 4-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4/c1-10-3-2-4-12(9-10)14(16)17-22-15(19)11-5-7-13(8-6-11)18(20)21/h2-9H,1H3,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOINCCCLTOMEMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=NOC(=O)C2=CC=C(C=C2)[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)/C(=N/OC(=O)C2=CC=C(C=C2)[N+](=O)[O-])/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.